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Compound of Interest

Compound Name: 4-Methoxyhexanoic acid

Cat. No.: B2914323 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Initial Clarification: This technical guide focuses on the biological activity of 4-Methylhexanoic

acid. Initial searches for "4-Methoxyhexanoic acid" consistently yielded results pertaining to

"4-Methylhexanoic acid," indicating a probable synonymity or a common point of interest in the

scientific community. This document proceeds with the understanding that the core subject of

inquiry is 4-Methylhexanoic acid.

Introduction
4-Methylhexanoic acid is a branched-chain fatty acid (BCFA) that has garnered interest for its

potential roles in various biological processes. As a metabolite of BCFAs, it is naturally present

in various biological systems and is being explored for its influence on energy metabolism and

its potential antimicrobial properties.[1] This guide provides a comprehensive summary of the

current understanding of 4-Methylhexanoic acid's biological activity, drawing from the available

scientific literature. While extensive research on its specific mechanisms of action is still

emerging, this document consolidates the existing knowledge to aid researchers and

professionals in the fields of drug discovery and development.

Physicochemical Properties
A foundational understanding of a compound's physical and chemical characteristics is

paramount in assessing its biological activity.
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Property Value Reference

Molecular Formula C₇H₁₄O₂ --INVALID-LINK--

Molecular Weight 130.18 g/mol --INVALID-LINK--

CAS Number 1561-11-1 --INVALID-LINK--

Appearance Liquid N/A

Boiling Point 109-112 °C/10 mmHg --INVALID-LINK--

Density 0.921 g/mL --INVALID-LINK--

Flash Point 43.33 °C (closed cup) --INVALID-LINK--

Purity ≥97%
--INVALID-LINK--, --INVALID-

LINK--

Biological Activity and Potential Applications
Research into the biological effects of 4-Methylhexanoic acid is ongoing. The primary areas of

investigation include its role in metabolic processes and its antimicrobial potential.

Metabolic Effects
As a branched-chain fatty acid, 4-Methylhexanoic acid is implicated in energy metabolism.

Studies on related medium-chain fatty acids (MCFAs) suggest that they can influence lipid and

glucose metabolism. For instance, hexanoic acid, a structurally similar compound, has been

shown to improve metabolic health in mice fed a high-fat diet by preventing obesity and fat

accumulation. It also demonstrated improvements in glucose homeostasis, suggesting a

potential therapeutic role in metabolic disorders like type 2 diabetes. While direct evidence for

4-Methylhexanoic acid is limited, its structural similarity to other MCFAs warrants further

investigation into its specific metabolic functions.

Antimicrobial Activity
Organic acids, including fatty acids, are known to possess antimicrobial properties. Their

mechanism of action often involves the disruption of the bacterial cell membrane. The lipophilic

nature of the undissociated acid allows it to cross the cell membrane, leading to intracellular
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acidification and inhibition of essential metabolic processes. While specific studies on the

antimicrobial spectrum and efficacy of 4-Methylhexanoic acid are not extensively detailed in the

currently available literature, its chemical nature suggests it may exhibit activity against various

pathogens. Further research is necessary to determine its minimum inhibitory concentration

(MIC) and minimum bactericidal concentration (MBC) against a range of microorganisms.

Experimental Protocols
Due to the limited availability of detailed published studies on the biological activity of 4-

Methylhexanoic acid, specific experimental protocols are not readily available. However, based

on the investigation of similar compounds, a general workflow for assessing its biological

activity can be proposed.
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Caption: General workflow for investigating the biological activity of a compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2914323?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2914323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
Currently, there is a lack of specific research identifying and detailing the signaling pathways

directly modulated by 4-Methylhexanoic acid. The metabolic effects of structurally similar fatty

acids are known to involve pathways such as AMP-activated protein kinase (AMPK) signaling,

peroxisome proliferator-activated receptor (PPAR) signaling, and insulin signaling pathways.

Future research should aim to elucidate whether 4-Methylhexanoic acid exerts its effects

through these or other signaling cascades.
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Caption: Putative signaling pathways potentially modulated by 4-Methylhexanoic acid.

Conclusion and Future Directions
4-Methylhexanoic acid presents an intriguing subject for further research, particularly

concerning its metabolic and antimicrobial activities. While current knowledge is limited, the

established biological activities of similar medium-chain fatty acids provide a strong rationale

for in-depth investigation. Future studies should focus on:

Quantitative Efficacy: Determining key parameters such as IC50 and EC50 values in relevant

biological assays.

Mechanism of Action: Elucidating the specific molecular targets and signaling pathways

through which 4-Methylhexanoic acid exerts its effects.
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In Vivo Studies: Conducting comprehensive animal studies to validate in vitro findings and

assess the therapeutic potential and safety profile of the compound.

This technical guide serves as a starting point for researchers and drug development

professionals interested in the biological activities of 4-Methylhexanoic acid. The highlighted

gaps in the current understanding represent significant opportunities for future research to

uncover the full therapeutic potential of this branched-chain fatty acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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